Cas no 1781606-36-7 (4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid
• CAS No: 1781606-36-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6297238
• PubChem ID: 84687616
• Update Time: 2025-06-20

4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid
• EN300-1613517
• 1781606-36-7

• Inchi： 1S/C10H10N2O2S/c1-2-8-12-9-6(11)3-5(10(13)14)4-7(9)15-8/h3-4H,2,11H2,1H3,(H,13,14)
• InChI Key： IAWLQDHYZJOQPG-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C(=CC(C(=O)O)=CC1=2)N

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Additional information on 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid

Introduction to 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid (CAS No. 1781606-36-7)

4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique benzothiazole core structure. This heterocyclic compound, identified by the CAS number 1781606-36-7, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The benzothiazole moiety is a well-known pharmacophore, frequently incorporated into molecules designed for therapeutic purposes due to its ability to interact with biological targets effectively.

The structural framework of 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid consists of a benzothiazole ring system substituted with an amino group at the 4-position, an ethyl group at the 2-position, and a carboxylic acid moiety at the 6-position. This specific arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of both basic (amino) and acidic (carboxylic acid) functional groups enhances its reactivity and potential for further derivatization, which is crucial in drug discovery processes.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from benzothiazole derivatives. 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid has emerged as a key intermediate in synthesizing compounds with potential applications in various therapeutic areas. Studies have highlighted its role in the development of antimicrobial agents, where the benzothiazole core exhibits inhibitory activity against a range of bacterial and fungal pathogens. This has been particularly relevant in the context of rising antibiotic resistance, driving the search for novel antimicrobial compounds.

Moreover, the compound has shown promise in the field of anticancer research. The benzothiazole scaffold is known to interfere with critical cellular processes such as DNA replication and cell signaling pathways. Researchers have been exploring derivatives of 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid to develop targeted therapies for different types of cancer. Preliminary studies indicate that certain modifications of this molecule can selectively inhibit the growth of cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is a cornerstone of modern oncology, aiming to improve patient outcomes and reduce side effects associated with conventional chemotherapy.

The carboxylic acid group in 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid provides an excellent site for further functionalization through esterification or amidation reactions. These modifications can enhance solubility, bioavailability, and metabolic stability, which are essential factors for drug efficacy and safety. For instance, esters derived from this compound have been investigated for their potential as prodrugs, which can be converted into active pharmaceutical ingredients within the body upon enzymatic hydrolysis.

Another area where 4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid has shown significance is in neuropharmacology. Benzothiazole derivatives are known to interact with neurotransmitter systems and have been explored as candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The amino group at position 4 allows for interactions with amine receptors in the brain, which could be leveraged to develop novel cognitive enhancers or neuroprotective agents.

The ethyl group at position 2 contributes to the overall lipophilicity of the molecule, influencing its ability to cross biological membranes. This property is particularly important for drugs that need to reach their target sites within the body efficiently. By tuning the lipophilicity through structural modifications, researchers can optimize pharmacokinetic profiles and enhance therapeutic effects.

In conclusion,4-amino-2-ethyl-1,3-benzothiazole-6-carboxylic acid (CAS No. 1781606-36-7) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features make it a versatile scaffold for designing molecules with potential benefits in antimicrobial therapy,anticancer treatment, and neuropharmacological interventions. Ongoing research continues to uncover new possibilities for this compound and its derivatives,underscoring its importance in modern drug discovery efforts.